N-(5-chloro-2-methoxyphenyl)-3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidine-1-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C16H16ClFN4O3 and its molecular weight is 366.78. The purity is usually 95%.
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Scientific Research Applications
Facile Synthesis of 5-Fluoropyrimidines
5-Fluoropyrimidine is a crucial molecular core in various anticancer agents, and its novel derivatives, particularly 5-fluoropyrimidine-2-carboxamides and 5-fluoropyrimidine-4-carboxamides, have been investigated for potential kinase inhibitory activities. The synthesis involved strategic substitutions and transformations, pointing to its significance in developing new anticancer compounds (Wada et al., 2012).
Molecular Structure and Antineoplastic Potential
The molecular structure and conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide were meticulously studied, indicating its potential as an antineoplastic agent. This compound's crystal structure and conformational analysis highlight the detailed structural insights necessary for its biological activity (Banerjee et al., 2002).
Exploration in Met Kinase Inhibition
N-Substituted carboxamides have shown potent and selective inhibition of the Met kinase superfamily, crucial in cancer progression. The structural optimization led to enhanced enzyme potency, solubility, and kinase selectivity, making these compounds significant in cancer therapeutics (Schroeder et al., 2009).
Synthesis and Antioxidant Activity
The synthesis of novel pyrrolidine derivatives, specifically 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, showcased potent antioxidant activities. These compounds, with their unique structural attributes, offer promising avenues for developing novel antioxidants (Tumosienė et al., 2019).
Computational Studies and Non-linear Optical Properties
Novel compounds synthesized via a three-component reaction were not only characterized by various analytical techniques but also subjected to computational studies. These compounds exhibited significant non-linear optical properties and potential anticancer activities, as indicated by molecular docking analyses (Jayarajan et al., 2019).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-3-(5-fluoropyrimidin-2-yl)oxypyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClFN4O3/c1-24-14-3-2-10(17)6-13(14)21-16(23)22-5-4-12(9-22)25-15-19-7-11(18)8-20-15/h2-3,6-8,12H,4-5,9H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWFWJSFDYPNAFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)N2CCC(C2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClFN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methoxyphenyl)-3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.